Cas no 318288-90-3 (4-(3-chlorophenyl)-1-(3-fluorophenyl)-1H-pyrazole)

• Product Name: 4-(3-chlorophenyl)-1-(3-fluorophenyl)-1H-pyrazole
• CAS No: 318288-90-3
• MF: C₁₅H₁₀ClFN₂
• MW: 272.704705715179
• CID: 6787077
• PubChem ID: 1479200
• Update Time: 2025-06-08

4-(3-chlorophenyl)-1-(3-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 318288-90-3
• 4-(3-chlorophenyl)-1-(3-fluorophenyl)pyrazole
• 5J-565S
• 4-(3-chlorophenyl)-1-(3-fluorophenyl)-1H-pyrazole
• AKOS005094922

• Inchi： 1S/C15H10ClFN2/c16-13-4-1-3-11(7-13)12-9-18-19(10-12)15-6-2-5-14(17)8-15/h1-10H
• InChI Key： CAWMKJHLNUYNNG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=NN(C2C=CC=C(C=2)F)C=1

Computed Properties

• Exact Mass: 272.052
• Monoisotopic Mass: 272.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(3-chlorophenyl)-1-(3-fluorophenyl)-1H-pyrazole

Professional Introduction to Compound with CAS No. 318288-90-3 and Product Name: 4-(3-chlorophenyl)-1-(3-fluorophenyl)-1H-pyrazole

4-(3-chlorophenyl)-1-(3-fluorophenyl)-1H-pyrazole (CAS No. 318288-90-3) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the pyrazole class, which has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of both chloro and fluoro substituents in its molecular framework enhances its potential as a building block for the development of novel therapeutic agents.

The structural motif of 4-(3-chlorophenyl)-1-(3-fluorophenyl)-1H-pyrazole consists of a central pyrazole ring substituted with a 3-chlorophenyl group at the 4-position and a 3-fluorophenyl group at the 1-position. This arrangement imparts distinct electronic and steric properties, making it an attractive candidate for further derivatization and exploration in drug discovery programs. The chloro and fluoro groups are particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate metabolic stability, binding affinity, and pharmacokinetic profiles.

In recent years, there has been a surge in research focusing on pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit inhibitory effects against various enzymes and receptors involved in pathophysiological processes. For instance, modifications of the pyrazole core have been explored for their potential in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound 4-(3-chlorophenyl)-1-(3-fluorophenyl)-1H-pyrazole is no exception and has been investigated for its potential pharmacological properties.

One of the most compelling aspects of this compound is its dual substitution pattern, which allows for fine-tuning of its biological activity through structural modifications. The chloro group at the 4-position can participate in hydrogen bonding interactions with biological targets, while the fluoro group at the 1-position can influence electronic properties and metabolic stability. Such features make it an excellent scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-(3-chlorophenyl)-1-(3-fluorophenyl)-1H-pyrazole to various biological targets with high accuracy. Molecular docking studies have suggested that this compound may interact with enzymes such as protein kinases, which are implicated in numerous diseases including cancer and autoimmune disorders. Additionally, its ability to cross the blood-brain barrier has been explored, making it a promising candidate for central nervous system (CNS) drug development.

The synthesis of 4-(3-chlorophenyl)-1-(3-fluorophenyl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and α-haloketones or α-bromoaldehydes, followed by functional group transformations such as halogenation or alkylation. The presence of both chloro and fluoro substituents necessitates careful handling during synthesis to prevent unwanted side reactions.

In conclusion, 4-(3-chlorophenyl)-1-(3-fluorophenyl)-1H-pyrazole represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable asset for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for pyrazole derivatives, compounds like this one will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.